Cas no 25063-70-1 (2,2-dimethyl-5-{(pyrimidin-2-yl)aminomethylidene}-1,3-dioxane-4,6-dione)

2,2-Dimethyl-5-{(pyrimidin-2-yl)aminomethylidene}-1,3-dioxane-4,6-dione is a heterocyclic compound featuring a pyrimidine-substituted dioxanedione core. Its structure combines a reactive methylidene group with a pyrimidinyl amine moiety, making it a versatile intermediate in organic synthesis and medicinal chemistry applications. The compound's rigid dioxane backbone enhances stability, while the pyrimidine ring offers potential for hydrogen bonding and π-stacking interactions, useful in ligand design. Its electrophilic character at the methylidene position allows for selective functionalization, enabling the synthesis of complex derivatives. This compound is particularly valuable in the development of biologically active molecules, including enzyme inhibitors or agrochemicals, due to its balanced reactivity and structural diversity.

2,2-dimethyl-5-{(pyrimidin-2-yl)aminomethylidene}-1,3-dioxane-4,6-dione structure

25063-70-1 structure

Product Name:2,2-dimethyl-5-{(pyrimidin-2-yl)aminomethylidene}-1,3-dioxane-4,6-dione

CAS No:25063-70-1

MF:C₁₁H₁₁N₃O₄

MW:249.222742319107

CID:5919218

PubChem ID:2819742

Update Time:2025-06-06

2,2-dimethyl-5-{(pyrimidin-2-yl)aminomethylidene}-1,3-dioxane-4,6-dione Chemical and Physical Properties

Names and Identifiers

- 1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-[(2-pyrimidinylamino)methylene]-
- HMS2480M24
- 2,2-dimethyl-5-((pyrimidin-2-ylamino)methylene)-1,3-dioxane-4,6-dione
- 2,2-dimethyl-5-[(pyrimidin-2-ylamino)methylidene]-1,3-dioxane-4,6-dione
- SMR000024737
- SR-01000496516-1
- CHEMBL3207684
- CCG-252505
- 2,2-dimethyl-5-[(pyrimidin-2-ylamino)methylene]-1,3-dioxane-4,6-dione
- 25063-70-1
- MLS000090119
- 2,2-dimethyl-5-{[(pyrimidin-2-yl)amino]methylidene}-1,3-dioxane-4,6-dione
- HMS1613D11
- F0918-2575
- SR-01000496516
- DTXSID201154985
- AKOS001658012
- 2,2-dimethyl-5-{(pyrimidin-2-yl)aminomethylidene}-1,3-dioxane-4,6-dione
- Inchi： 1S/C11H11N3O4/c1-11(2)17-8(15)7(9(16)18-11)6-14-10-12-4-3-5-13-10/h3-6H,1-2H3,(H,12,13,14)
- InChI Key： NDEBULGYAWGFJK-UHFFFAOYSA-N
- SMILES： O1C(=O)/C(=C\NC2=NC=CC=N2)/C(=O)OC1(C)C

Computed Properties

Exact Mass: 249.07495584g/mol
Monoisotopic Mass: 249.07495584g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 364
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 90.4Å²

Experimental Properties

Density: 1.457±0.06 g/cm3(Predicted)
Boiling Point: 517.8±60.0 °C(Predicted)
pka: 1.58±0.10(Predicted)

2,2-dimethyl-5-{(pyrimidin-2-yl)aminomethylidene}-1,3-dioxane-4,6-dione Pricemore >>

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